Cas no 38666-30-7 (5,6,7,8-Tetrahydro-imidazo1,5-apyridine)

• Product Name: 5,6,7,8-Tetrahydro-imidazo1,5-apyridine
• CAS No: 38666-30-7
• MF: C₇H₁₀N₂
• MW: 122.167701244354
• MDL: MFCD12755938
• CID: 923822
• PubChem ID: 14193103
• Update Time: 2025-10-05

5,6,7,8-Tetrahydro-imidazo1,5-apyridine Chemical and Physical Properties

Names and Identifiers

• 5,6,7,8-tetrahydro-Imidazo[1,5-a]pyridine
• 5,6,7,8-tetrahydroimidazo[1,5-a]pyridine
• imidazo[1,5-a]pyridine, 5,6,7,8-tetrahydro- (9ci)
• AGN-PC-000O3E
• IMIDAZO[1,5-A]PYRIDINE,5,6,7,8-TETRAHYDRO
• SCHEMBL368186
• CS-0138099
• AKOS015840966
• BS-52162
• E77049
• 38666-30-7
• AB65931
• DB-069706
• EN300-106954
• MFCD12755938
• Z1255357477
• SY143389
• FYDYYNBALSEMHM-UHFFFAOYSA-N
• 5,6,7,8-tetrahydro-imidazo[1,5-alpha]pyridine
• 5H,6H,7H,8H-imidazo[1,5-a]pyridine
• 5,6,7,8-Tetrahydro-imidazo1,5-apyridine

• MDL： MFCD12755938
• Inchi： 1S/C7H10N2/c1-2-4-9-6-8-5-7(9)3-1/h5-6H,1-4H2
• InChI Key： FYDYYNBALSEMHM-UHFFFAOYSA-N
• SMILES： N12C=NC=C1CCCC2

Computed Properties

• Exact Mass: 122.08400
• Monoisotopic Mass: 122.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• PSA: 17.82000
• LogP: 1.21940

Additional information on 5,6,7,8-Tetrahydro-imidazo1,5-apyridine

Introduction to 5,6,7,8-Tetrahydro-imidazo1,5-apyridine (CAS No. 38666-30-7)

5,6,7,8-Tetrahydro-imidazo1,5-apyridine, identified by the Chemical Abstracts Service Number (CAS No.) 38666-30-7, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the imidazopyridine class, a structural motif known for its broad biological activity and potential therapeutic applications. The unique arrangement of nitrogen atoms in its core structure imparts distinct electronic and steric properties, making it a valuable scaffold for drug discovery.

The imidazopyridine scaffold has been extensively studied due to its ability to interact with various biological targets, including enzymes and receptors. Among the numerous derivatives of this class, 5,6,7,8-Tetrahydro-imidazo1,5-apyridine stands out for its structural complexity and functional versatility. Recent advancements in computational chemistry and high-throughput screening have highlighted its potential as a lead compound in the development of novel therapeutic agents.

One of the most compelling aspects of 5,6,7,8-Tetrahydro-imidazo1,5-apyridine is its role as a building block in the synthesis of more complex molecules. Researchers have leveraged its core structure to develop derivatives with enhanced pharmacological properties. For instance, modifications at the imidazole and pyridine rings have been shown to modulate binding affinity and selectivity towards specific biological targets. These findings underscore the importance of 5,6,7,8-Tetrahydro-imidazo1,5-apyridine in medicinal chemistry.

In recent years, there has been a surge in interest regarding the pharmacological effects of imidazopyridine derivatives. Studies have demonstrated their potential in treating a variety of diseases, including neurological disorders, cancer, and inflammatory conditions. The mechanism of action often involves inhibition or activation of key signaling pathways that are dysregulated in these diseases. For example, certain derivatives have been found to inhibit kinases involved in cancer cell proliferation or modulate neurotransmitter receptors in neurological disorders.

The synthesis of 5,6,7,8-Tetrahydro-imidazo1,5-apyridine typically involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been developed to improve yield and purity. Techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions are commonly employed to construct the imidazopyridine core. These synthetic strategies not only enhance efficiency but also allow for greater flexibility in modifying the compound's structure.

From a computational perspective, molecular modeling has played a crucial role in understanding the interactions between 5,6,7,8-Tetrahydro-imidazo1,5-apyridine and biological targets. Techniques such as docking studies and molecular dynamics simulations provide insights into binding affinities and enzyme kinetics. These computational approaches complement experimental data and accelerate the drug discovery process.

The pharmacokinetic properties of 5,6,7,8-Tetrahydro-imidazo1,5-apyridine are also subjects of intense research. Understanding how this compound is absorbed、distributed、metabolized，and excreted (ADME) is essential for optimizing its therapeutic potential. Preclinical studies have provided valuable data on its bioavailability、half-life，and metabolic pathways，which are critical for designing effective drug formulations.

One notable application of imidazopyridine derivatives is in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Research has shown that certain derivatives can cross the blood-brain barrier and interact with neuroreceptors involved in these conditions. By modulating these receptors，these compounds may help alleviate symptoms associated with these diseases.

In conclusion，5，6，7，8-Tetrahydro-imidazo1，5-apyridine (CAS No．38666-30-7) represents a promising scaffold for developing novel therapeutic agents．Its unique structural features and biological activities make it an attractive candidate for further research．With continued advancements in synthetic chemistry、computational modeling，and pharmacological studies，this compound holds significant potential for addressing various human health challenges．